rac-[(1R,2R)-1-amino-5-bromo-2,3-dihydro-1H-inden-2-yl]methanol, cis

• IUPAC Name: [(1R,2R)-1-amino-5-bromo-2,3-dihydro-1H-inden-2-yl]methanol
• InChI: InChI=1S/C10H12BrNO/c11-8-1-2-9-6(4-8)3-7(5-13)10(9)12/h1-2,4,7,10,13H,3,5,12H2/t7-,10+/m0/s1
• InChI Key: AQVATOMCWFABCU-OIBJUYFYSA-N
• Canonical SMILES: C1C(C(C2=C1C=C(C=C2)Br)N)CO
• Isomeric SMILES: C1[C@H]([C@H](C2=C1C=C(C=C2)Br)N)CO
• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol

Description

Rac-[(1R,2R)-1-amino-5-bromo-2,3-dihydro-1H-inden-2-yl]methanol, cis, also known as rac-ABDI, is a synthetic compound that has been widely studied for its potential applications in scientific research. Rac-ABDI is a chiral compound, meaning it has two mirror-image forms that are non-superimposable on each other. Its unique properties make it an attractive choice for research purposes, as it can be used to study both the physical and chemical properties of a variety of compounds.

Scientific Research Applications

Rac-ABDI has been studied for its potential applications in scientific research. It has been used in a variety of research fields, including organic chemistry, biochemistry, and pharmacology. In organic chemistry, rac-[(1R,2R)-1-amino-5-bromo-2,3-dihydro-1H-inden-2-yl]methanol, cis has been used as a chiral ligand in palladium-catalyzed reactions, allowing for the synthesis of a variety of compounds with desired stereoselectivity. In biochemistry, this compound has been used to study the structure and function of proteins, as well as their interactions with other molecules. In pharmacology, this compound has been used to study the effects of various drugs on the body, as well as their potential therapeutic uses.

Mechanism of Action

The mechanism of action of rac-[(1R,2R)-1-amino-5-bromo-2,3-dihydro-1H-inden-2-yl]methanol, cis is not yet fully understood. However, it is believed that the compound binds to proteins in the body, allowing it to interact with other molecules and affect their activity. For example, this compound has been shown to bind to the enzyme cytochrome P450, which is involved in the metabolism of drugs in the body. By binding to this enzyme, this compound can affect the activity of the enzyme, which can in turn affect the metabolism of drugs in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have a variety of effects on the body, including the inhibition of the enzyme cytochrome P450. This inhibition can affect the metabolism of drugs in the body, as well as the activity of other enzymes involved in the metabolism of drugs. In addition, this compound has been shown to have antioxidant properties, which can help protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

The use of rac-[(1R,2R)-1-amino-5-bromo-2,3-dihydro-1H-inden-2-yl]methanol, cis in laboratory experiments has several advantages and limitations. One advantage is that this compound is a chiral compound, meaning it has two mirror-image forms that are non-superimposable on each other. This makes it an attractive choice for research purposes, as it can be used to study both the physical and chemical properties of a variety of compounds. Additionally, this compound is relatively inexpensive and easy to synthesize, making it a cost-effective choice for laboratory experiments.
However, there are also some limitations to the use of this compound in laboratory experiments. For example, the compound is not widely available, meaning it may be difficult to obtain in large quantities. Additionally, the mechanism of action of this compound is not yet fully understood, making it difficult to predict its effects in laboratory experiments. Finally, the compound is not water-soluble, making it difficult to use in aqueous solutions.

Future Directions

There are a variety of potential future directions for the use of rac-[(1R,2R)-1-amino-5-bromo-2,3-dihydro-1H-inden-2-yl]methanol, cis in scientific research. One potential application is in drug design, as this compound has been shown to bind to the enzyme cytochrome P450, which is involved in the metabolism of drugs in the body. Additionally, this compound could be used to study the structure and function of proteins, as well as their interactions with other molecules. Finally, this compound could be used to study the effects of various drugs on the body, as well as their potential therapeutic uses.

Synthesis Methods

The synthesis of rac-[(1R,2R)-1-amino-5-bromo-2,3-dihydro-1H-inden-2-yl]methanol, cis can be achieved through a variety of methods, including the use of a palladium-catalyzed reaction and the use of a palladium-catalyzed reaction with a chiral ligand. The most common synthesis route involves the use of a palladium-catalyzed reaction with a chiral ligand, which is a compound that binds to the palladium catalyst in such a way that it induces the desired stereoselectivity of the reaction. In this case, the ligand is a chiral diamine, which binds to the palladium catalyst and induces the desired stereoselectivity of the reaction to produce this compound.